Cas no 146824-86-4 (4(1H)-Pyridazinone,3-methoxy-6-methyl-1-(3-methylphenyl)-)

4(1H)-Pyridazinone,3-methoxy-6-methyl-1-(3-methylphenyl)- structure
146824-86-4 structure
Product Name:4(1H)-Pyridazinone,3-methoxy-6-methyl-1-(3-methylphenyl)-
CAS No:146824-86-4
MF:C13H14N2O2
MW:230.262463092804
CID:159914
PubChem ID:3073156
Update Time:2025-04-19

4(1H)-Pyridazinone,3-methoxy-6-methyl-1-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyridazinone,3-methoxy-6-methyl-1-(3-methylphenyl)-
    • 3-methoxy-6-methyl-1-(3-methylphenyl)pyridazin-4-one
    • 3-Methoxy-6-methyl-1-(3-methylphenyl)-4(1H)-pyridazinone
    • 3-methoxy-6-methyl-1-(3-methylphenyl)pyridazin-4(1H)-one
    • m-Tolyl-1 dihydro-1,4 oxo-4 methoxy-3 methyl-6 pyridazine
    • m-Tolyl-1 dihydro-1,4 oxo-4 methoxy-3 methyl-6 pyridazine [French]
    • 146824-86-4
    • 3-Methoxy-6-methyl-1-(m-tolyl)pyridazin-4(1H)-one
    • DTXSID10163514
    • 4(1H)-Pyridazinone, 3-methoxy-6-methyl-1-(3-methylphenyl)-
    • Inchi: 1S/C13H14N2O2/c1-9-5-4-6-11(7-9)15-10(2)8-12(16)13(14-15)17-3/h4-8H,1-3H3
    • InChI Key: WZIZDVRQFINPRS-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C=C(C)N(C2C=CC=C(C)C=2)N=1)=O

Computed Properties

  • Exact Mass: 230.10562
  • Monoisotopic Mass: 230.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.7
  • Topological Polar Surface Area: 41.9Ų

Experimental Properties

  • Density: 1.14
  • Boiling Point: 347.4°Cat760mmHg
  • Flash Point: 163.9°C
  • Refractive Index: 1.569
  • PSA: 41.9
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